Cas no 134-37-2 (2(1H)-Pyridinone,1-(3-aminophenyl)-)

• Product Name: 2(1H)-Pyridinone,1-(3-aminophenyl)-
• CAS No: 134-37-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 153038
• PubChem ID: 8641
• Update Time: 2025-04-19

2(1H)-Pyridinone,1-(3-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,1-(3-aminophenyl)-
• 1-(3-aminophenyl)pyridin-2-one
• AMPHENIDONE
• 1-(3-Aminophenyl)-2-(1H)-pyridinone
• 1-(3-Aminophenyl)-2-pyridone
• 1-(m-Aminofenylo)-2-pirydonu
• 1-(m-Aminofenylo)-2-pirydonu [Polish]
• 1-(m-Aminophenyl)-2(1H)-pyridone
• 1-m-Aminophenyl-2-pyridone
• 2(1H)-Pyridone, 1-(m-amino
• Amfenidona
• Amfenidona [INN-Spanish]
• Aminophenylpyridone
• Amphenidone [INN]
• Amphenidonum
• Amphenidonum [INN-Latin]
• BRN 1526918
• Dornwal
• UNII-M61FM2VCSV
• Dornwall
• 1-(3-azanylphenyl)pyridin-2-one
• 1-(META-AMINOPHENYL)-2-PRYIDONE
• 1-(3-Aminophenyl)-2(1H)-pyridinone
• 1-(3-Amino-phenyl)-1H-pyridin-2-one
• NS00010471
• 5-21-07-00122 (Beilstein Handbook Reference)
• Q27283535
• M61FM2VCSV
• CHEBI:134830
• AMPHENIDONE [MI]
• CHEMBL2104057
• 134-37-2
• AKOS006273137
• 2(1H)-Pyridone, 1-(m-aminophenyl)-
• DTXSID50158449
• SCHEMBL586236

• Inchi： 1S/C11H10N2O/c12-9-4-3-5-10(8-9)13-7-2-1-6-11(13)14/h1-8H,12H2
• InChI Key： ZVSGUZQJNXHNIL-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3

Experimental Properties

• Density: 1.1458 (rough estimate)
• Melting Point: 182.5-184.5°
• Boiling Point: 320.7°C (rough estimate)
• Flash Point: 210.7°C
• Refractive Index: 1.5300 (estimate)
• PSA: 46.33

2(1H)-Pyridinone,1-(3-aminophenyl)- Security Information

• Toxicity：LD50 in mice, rats (mg/kg): 1300, 3200 orally (Plekss)